molecular formula C7H9N3O B2800384 1,2,3,4-Tetrahydropyrido[2,3-d]pyridazine-5(6H)-one CAS No. 15370-82-8

1,2,3,4-Tetrahydropyrido[2,3-d]pyridazine-5(6H)-one

Cat. No.: B2800384
CAS No.: 15370-82-8
M. Wt: 151.169
InChI Key: CKDHLZMKLQRZRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1,2,3,4-Tetrahydropyrido[2,3-d]pyridazine-5(6H)-one” is a heterocyclic compound . It is a derivative of pyridazine, which is known for its wide range of pharmacological activities . The synthesized novel compounds were achieved through the incorporation of the active moieties such as halo compound, pyrazolo, pyrano, pyrimido, pyrido-derivatives with active methylene group in thiobarbituric acid derivatives at C-5 .

Scientific Research Applications

Metal-Coordination and Supramolecular Assembly

One notable application of derivatives similar to 1,2,3,4-tetrahydropyrido[2,3-d]pyridazine-5(6H)-one involves their ability to coordinate with metals, leading to the formation of supramolecular assemblies. Specifically, compounds like 3,6-di(pyridin-2-yl)pyridazines have been utilized for their metal-coordinating abilities, resulting in the self-assembly into gridlike metal complexes with copper(I) or silver(I) ions. This capability is particularly interesting for the development of molecular materials and nanotechnology, where the precise control over metal-ligand interactions is crucial for the creation of novel materials with desired properties (Hoogenboom, Moore, & Schubert, 2006).

Hydrogen Bond and Weak Intermolecular Interactions

Another significant application area is the formation of energetic multi-component molecular solids through strong hydrogen bonds and weak intermolecular interactions such as C–H⋯F and C–H⋯O. The formation of novel crystals with N-containing heterocycles, facilitated by these interactions, demonstrates the potential of such compounds in designing materials with specific structural and functional characteristics. These interactions are crucial in the assembly of individual molecules into larger architectures, influencing the material's physical properties (Wang, Hu, Wang, Liu, & Huang, 2014).

Photoluminescence and Luminescent Materials

Compounds related to this compound have been explored for their luminescent properties. For instance, a study on a 2-D dysprosium-organic complex constructed from 6,7-dihydropyrido(2,3-d)pyridazine-5,8-dione and oxalic acid revealed metal-centered luminescence with yellowish-blue emission. This finding is of particular interest for the development of new luminescent materials, which could be used in various applications, including sensors, displays, and lighting (Zhou, Sun, Ahmad, Zhang, & Shi, 2015).

Properties

IUPAC Name

2,3,4,6-tetrahydro-1H-pyrido[2,3-d]pyridazin-5-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9N3O/c11-7-5-2-1-3-8-6(5)4-9-10-7/h4,8H,1-3H2,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKDHLZMKLQRZRZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C=NNC2=O)NC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

151.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

15370-82-8
Record name 1H,2H,3H,4H,5H,6H-pyrido[2,3-d]pyridazin-5-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.